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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

Technical Support Center: Strontium Bromide
Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Strontium Bromide (SrBr₂) solutions. The focus is on preventing the common issue of

Strontium Carbonate (SrCO₃) precipitation.

Frequently Asked Questions (FAQs)
Q1: What is the white precipitate that forms in my Strontium Bromide solution?

A1: The white, insoluble precipitate is most likely Strontium Carbonate (SrCO₃). This forms

when strontium bromide in solution, or as a solid in the presence of moisture, reacts with

atmospheric carbon dioxide (CO₂)[1]. Strontium carbonate is significantly less soluble in water

than strontium bromide and will precipitate out[1].

Q2: Why is my Strontium Bromide solution turning cloudy over time?

A2: Cloudiness is an early indicator of strontium carbonate precipitation. This is caused by the

absorption of atmospheric CO₂ into the solution, which then reacts with the strontium ions

(Sr²⁺) to form insoluble SrCO₃.

Q3: How does pH affect the stability of my Strontium Bromide solution?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b079252?utm_src=pdf-interest
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7334999/
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7334999/
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: The pH of your solution significantly impacts the solubility of strontium carbonate[2]. In

acidic conditions (low pH), carbonate ions (CO₃²⁻) are converted to more soluble forms like

bicarbonate (HCO₃⁻) and carbonic acid (H₂CO₃), thus preventing precipitation[2]. Conversely,

neutral to basic solutions (higher pH) favor the formation of strontium carbonate precipitate. In

the absence of dissolved CO₂, a saturated strontium carbonate solution has a pH of

approximately 7.8[3][4].

Q4: Can temperature changes cause precipitation in my SrBr₂ solution?

A4: While the solubility of strontium carbonate does increase with temperature, the effect is

modest compared to the influence of pH[2]. However, if a solution is saturated with strontium

carbonate at a higher temperature, cooling it down could lead to some precipitation. In the

presence of dissolved CO₂, an interesting reverse effect is observed: increasing the

temperature decreases the solubility of CO₂ in water, which can lead to a decrease in the

overall solubility of strontium carbonate[3].

Q5: What are chelating agents and can they prevent this precipitation?

A5: Chelating agents are chemical compounds that can form stable, soluble complexes with

metal ions, like strontium (Sr²⁺). By binding to the strontium ions, they can prevent them from

reacting with carbonate ions to form a precipitate. Agents like Ethylenediaminetetraacetic acid

(EDTA), Cyclohexanediaminetetraacetic acid (CDTA), and Diethylenetriaminepentaacetic acid

(DTPA) are effective chelators for strontium[5].

Troubleshooting Guide: Strontium Carbonate
Precipitation
This guide will help you diagnose and resolve issues with strontium carbonate precipitation in

your SrBr₂ solutions.

Problem: A white precipitate has formed in my SrBr₂ solution.

Initial Assessment Workflow
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White Precipitate Observed
in SrBr2 Solution

Was the solution exposed to air
for an extended period?

What is the pH of the solution?

Yes

Precipitate is likely not SrCO3.
Consider other contaminants.

No

pH is acidic (< 6.5)pH is neutral to basic (≥ 6.5)

Precipitate is likely SrCO3.

Action: Acidify the solution
(see Protocol 1).

Action: Filter the precipitate and
re-prepare the solution under

CO2-free conditions (see Protocol 2).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Procedure

Boil Deionized Water
(to remove CO2)

Dissolve SrBr2 in
CO2-free water

Weigh SrBr2

Measure pH

Adjust pH to 6.0-6.5
with dilute HBr

Bring to final volume
with CO2-free water

Store in a sealed container

Free Sr²⁺ Ion

Soluble [Sr-EDTA]²⁻ Complex

Chelated by

Insoluble SrCO₃ Precipitate

Reacts with

CO₃²⁻ Ion
(from atmospheric CO₂)EDTA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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